Cas no 89891-65-6 (7-Bromo-2-chloroquinoxaline)

7-Bromo-2-chloroquinoxaline is a halogenated quinoxaline derivative widely utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct bromo and chloro substituents enhance reactivity, enabling selective functionalization for the development of complex heterocyclic compounds. This compound is particularly valuable in medicinal chemistry for constructing biologically active molecules, including kinase inhibitors and antimicrobial agents. Its high purity and stability ensure reliable performance in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The electron-deficient quinoxaline core further facilitates nucleophilic substitution, making it a preferred building block for tailored molecular architectures. Suitable for research and industrial applications, it offers consistent results in demanding synthetic workflows.
7-Bromo-2-chloroquinoxaline structure
7-Bromo-2-chloroquinoxaline structure
Product Name:7-Bromo-2-chloroquinoxaline
CAS No:89891-65-6
MF:C8H4BrClN2
MW:243.487759590149
MDL:MFCD02955309
CID:61324
PubChem ID:4913253
Update Time:2025-05-20

7-Bromo-2-chloroquinoxaline Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-2-chloroquinoxaline
    • 7-Bromo-2-chloro-quinoxaline
    • Quinoxaline, 7-bromo-2-chloro-
    • 2-chloro-7-bromo-quinoxaline
    • 7-Brom-2-chlor-chinoxalin
    • Quinoxaline,7-bromo-2-chloro
    • Quinoxaline,7-bromo-2-chloro-
    • PubChem18353
    • AZUMKBQKUXTHCM-UHFFFAOYSA-N
    • 7-bromanyl-2-chloranyl-quinoxaline
    • SBB014165
    • CB0163
    • STK785174
    • FCH1334582
    • EBD2203129
    • AB12778
    • 7-bromo-2-chloroquinoxaline, AldrichCPR
    • SY018860
    • 7-Bromo-2-chloroquinoxaline (ACI)
    • A843369
    • GS-4133
    • AO-147/14849001
    • SCHEMBL361089
    • Z1269110087
    • MFCD02955309
    • J-519115
    • DTXSID00406760
    • 89891-65-6
    • FT-0648978
    • AM20070397
    • AKOS005620591
    • CS-W019688
    • EN300-192333
    • DB-029350
    • MDL: MFCD02955309
    • Inchi: 1S/C8H4BrClN2/c9-5-1-2-6-7(3-5)12-8(10)4-11-6/h1-4H
    • InChI Key: AZUMKBQKUXTHCM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=NC(=CN=2)Cl

Computed Properties

  • Exact Mass: 241.92500
  • Monoisotopic Mass: 241.92464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.762
  • PSA: 25.78000
  • LogP: 3.04570

7-Bromo-2-chloroquinoxaline Security Information

7-Bromo-2-chloroquinoxaline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Bromo-2-chloroquinoxaline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
070471-10g
7-Bromo-2-chloroquinoxaline
89891-65-6 95%
10g
£261.00 2022-03-01
AstaTech
52464-1/G
7-BROMO-2-CHLOROQUINOXALINE
89891-65-6 97%
1g
$25 2023-09-17
AstaTech
52464-5/G
7-BROMO-2-CHLOROQUINOXALINE
89891-65-6 97%
5g
$72 2023-09-17
AstaTech
52464-25/G
7-BROMO-2-CHLOROQUINOXALINE
89891-65-6 97%
25g
$199 2023-09-17
Fluorochem
070471-1g
7-Bromo-2-chloroquinoxaline
89891-65-6 95%
1g
£55.00 2022-03-01
Fluorochem
070471-25g
7-Bromo-2-chloroquinoxaline
89891-65-6 95%
25g
£522.00 2022-03-01
Fluorochem
070471-5g
7-Bromo-2-chloroquinoxaline
89891-65-6 95%
5g
£164.00 2022-03-01
Ambeed
A126981-100mg
7-Bromo-2-chloroquinoxaline
89891-65-6 97%
100mg
$10.0 2025-04-15
Ambeed
A126981-250mg
7-Bromo-2-chloroquinoxaline
89891-65-6 97%
250mg
$12.0 2025-04-15
Ambeed
A126981-1g
7-Bromo-2-chloroquinoxaline
89891-65-6 97%
1g
$15.0 2025-04-15

7-Bromo-2-chloroquinoxaline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Toluene ;  overnight, rt
Reference
Phospshoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Dual Inhibitors: Discovery and Structure-Activity Relationships of a Series of Quinoline and Quinoxaline Derivatives
Nishimura, Nobuko; Siegmund, Aaron; Liu, Longbin; Yang, Kevin; Bryan, Marian C.; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4735-4751

Production Method 2

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  2 h, 100 °C; 100 °C → rt
1.2 Solvents: Water ;  25 - 35 °C
Reference
New and convergent synthesis of erdafitinib
Xu, Zhiyong; Wang, Han; Jiang, Shun; Lu, Sheng ; Mao, Yongjun, Journal of Heterocyclic Chemistry, 2022, 59(12), 2093-2097

Production Method 3

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  rt; 2 h, 100 °C
1.2 Reagents: Potassium carbonate Solvents: Water ;  rt
Reference
Design and Synthesis of Fibroblast Growth Factor Receptor (FGFR) and Histone Deacetylase (HDAC) Dual Inhibitors for the Treatment of Cancer
Wan, Guoquan; Feng, Zhanzhan; Zhang, Qiangsheng; Li, Xiao; Ran, Kai; et al, Journal of Medicinal Chemistry, 2022, 65(24), 16541-16569

Production Method 4

Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  rt; rt → 100 °C; 6 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Ethyl acetate ;  cooled
Reference
Discovery and Evaluation of 3-Quinoxalin Urea Derivatives as Potent, Selective, and Orally Available ATM Inhibitors Combined with Chemotherapy for the Treatment of Cancer via Goal-Oriented Molecule Generation and Virtual Screening
Deng, Dexin; Yang, Yingxue; Zou, Yurong; Liu, Kongjun; Zhang, Chufeng; et al, Journal of Medicinal Chemistry, 2023, 66(14), 9495-9518

7-Bromo-2-chloroquinoxaline Raw materials

7-Bromo-2-chloroquinoxaline Preparation Products

7-Bromo-2-chloroquinoxaline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89891-65-6)7-溴-2-氯喹喔啉
Order Number:LE25939960
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 7-Bromo-2-chloroquinoxaline

Introduction to 7-Bromo-2-chloroquinoxaline (CAS No. 89891-65-6)

7-Bromo-2-chloroquinoxaline (CAS No. 89891-65-6) is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound features a quinoxaline core substituted with bromine and chlorine atoms at the 7th and 2nd positions, respectively. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The< strong>quinoxaline scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of bromine and chlorine atoms into the quinoxaline ring enhances its reactivity, making it a versatile building block for medicinal chemists. These substituents not only improve the compound's solubility and metabolic stability but also allow for further functionalization through various chemical reactions.

In recent years, 7-Bromo-2-chloroquinoxaline has garnered attention in the pharmaceutical industry due to its potential applications in drug discovery. Researchers have been exploring its utility in synthesizing small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromo and chloro substituents facilitate nucleophilic aromatic substitution reactions, enabling the introduction of additional functional groups that can enhance binding affinity to biological targets.

One of the most compelling aspects of 7-Bromo-2-chloroquinoxaline is its role in constructing complex molecular architectures. Medicinal chemists often utilize this compound as a precursor in multi-step syntheses, leading to the development of novel drug candidates with improved pharmacokinetic profiles. The ability to modify the quinoxaline core through selective functionalization makes it an attractive scaffold for designing molecules with tailored biological activities.

The< strong>CAS No. 89891-65-6 designation provides a unique identifier for this compound, ensuring accurate tracking and documentation in research and industrial settings. This standardized nomenclature is essential for regulatory compliance and facilitates seamless communication among scientists worldwide. The compound's purity and stability are critical factors that influence its efficacy in pharmaceutical applications, underscoring the importance of stringent quality control measures during synthesis and purification.

Recent advancements in computational chemistry have further enhanced the utility of 7-Bromo-2-chloroquinoxaline in drug design. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding researchers in optimizing lead compounds for clinical development. These computational approaches complement traditional experimental methods, providing a more efficient framework for discovering new therapeutic agents.

The< strong>bromine and< strong>chloro substituents on the quinoxaline ring also contribute to its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are widely employed in constructing biaryl structures, which are prevalent in many bioactive molecules. By leveraging these reactions, scientists can generate diverse libraries of quinoxaline derivatives with potential therapeutic value.

In conclusion, 7-Bromo-2-chloroquinoxaline (CAS No. 89891-65-6) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:89891-65-6)7-溴-2-氯喹喔啉
LE25939960
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email